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Compound of Interest

Compound Name: 4-Iodo-1-vinyl-1H-pyrazole

Cat. No.: B1497550 Get Quote

An In-depth Technical Guide to the Safety Profile of 4-Iodo-1-vinyl-1H-pyrazole

Foreword: A Proactive Approach to Chemical Safety
In the fast-paced world of pharmaceutical research and drug development, novel chemical

entities are the lifeblood of innovation. 4-Iodo-1-vinyl-1H-pyrazole stands as one such

molecule, a versatile building block whose strategic placement of iodine and vinyl groups offers

significant potential for creating complex, biologically active compounds.[1][2] Pyrazole

scaffolds are well-established pharmacophores present in numerous approved drugs,

highlighting the relevance of this chemical family.[3][4]

However, with innovation comes the profound responsibility of ensuring the safety of the

researchers who handle these materials. As of this writing, a specific, officially published Safety

Data Sheet (SDS) for 4-Iodo-1-vinyl-1H-pyrazole (CAS No. 1175788-58-5) is not readily

available in public databases.[5] This guide has been meticulously compiled to bridge that gap.

By synthesizing and extrapolating data from comprehensive safety documents of closely

related structural analogs—such as 4-Iodo-1H-pyrazole, 4-Iodo-1-methyl-1H-pyrazole, and the

parent 1H-pyrazole—we can construct a robust and cautious safety profile. This document is

intended for researchers, scientists, and drug development professionals, providing not just

protocols, but the scientific rationale behind them to foster a culture of safety and informed risk

assessment in the laboratory.

Inferred Hazard Identification and Classification
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The Globally Harmonized System (GHS) provides a universal framework for classifying

chemical hazards. Based on the consistent data from its structural analogs, 4-Iodo-1-vinyl-1H-
pyrazole should be handled as a hazardous substance. The primary concerns are irritation to

the skin, eyes, and respiratory system, and potential harm if swallowed.[6][7][8]

Table 1: Comparative GHS Hazard Statements of Structural Analogs
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Compound CAS No.
Hazard
Statement(s)

Source(s)

4-Iodo-1-methyl-1H-

pyrazole
39806-90-1

H315: Causes skin

irritation.H318:

Causes serious eye

damage.H335: May

cause respiratory

irritation.

[8][9]

4-Iodo-1H-pyrazole 3469-69-0

H302: Harmful if

swallowed.H315:

Causes skin

irritation.H319:

Causes serious eye

irritation.H335: May

cause respiratory

irritation.

[6][7]

1H-Pyrazole (Parent) 288-13-1

H302: Harmful if

swallowed.H311:

Toxic in contact with

skin.H315: Causes

skin irritation.H318:

Causes serious eye

damage.H372:

Causes damage to

organs (spleen,

Thyroid) through

prolonged or repeated

exposure.

1-(4-Iodophenyl)-1H-

pyrazole
368869-86-7

H315: Causes skin

irritation.H319:

Causes serious eye

irritation.H335: May

cause respiratory

irritation.

[10]
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Given this data, a conservative and safe approach dictates that 4-Iodo-1-vinyl-1H-pyrazole be

treated as, at minimum, possessing the hazards identified for its closest analogs.

Caption: Inferred GHS Pictograms and Associated Hazards.

Prudent Handling, Storage, and Engineering
Controls
The causality behind handling protocols is rooted in preventing exposure via inhalation, dermal

contact, and ingestion. The physical form of this compound—likely a solid or crystalline powder

based on its analogs[2][8]—presents a significant risk of aerosolization.

The Hierarchy of Controls: A Self-Validating System
Effective safety is not just about personal protective equipment (PPE); it's a systematic

approach. The hierarchy of controls prioritizes strategies that eliminate or reduce hazards at

their source.

Elimination (Most Effective)
Not feasible as compound is required

Substitution
Not feasible for specific research

Engineering Controls
Chemical Fume Hood, Ventilated Enclosure

Administrative Controls
SOPs, Training, Restricted Access

Personal Protective Equipment (PPE)
Gloves, Goggles, Lab Coat (Least Effective)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes engineering solutions.
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Engineering Controls (Primary Barrier): All manipulations of solid 4-Iodo-1-vinyl-1H-
pyrazole or its solutions must be conducted within a certified chemical fume hood.[10][11]

This is non-negotiable. The rationale is to contain any dusts or vapors at the source,

preventing inhalation, which is a primary exposure route that can cause respiratory irritation.

[7] Ensure eyewash stations and safety showers are immediately accessible.[7][11]

Administrative Controls (Procedural Safety):

Develop and strictly follow Standard Operating Procedures (SOPs) for all experiments

involving this compound.

Work in designated areas clearly marked for handling potent or irritant compounds.

Limit unnecessary personal contact and ensure all personnel are trained on the specific

hazards.[6]

Practice good housekeeping to prevent accumulation of chemical residues on surfaces.

Personal Protective Equipment (PPE - Final Barrier): PPE is essential but should not be

relied upon as the primary means of protection.

Eye Protection: Chemical safety goggles (conforming to EN 166 or ANSI Z87.1 standards)

are mandatory.[6][10] A face shield may be required for splash hazards.

Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves

before use and use proper removal technique to avoid skin contact.

Body Protection: A lab coat must be worn and kept fastened. For larger quantities,

additional protective clothing may be necessary.[7]

Respiratory Protection: If engineering controls fail or during a large spill, a NIOSH/MSHA

approved respirator with appropriate cartridges is necessary.[12]

Storage Requirements
Proper storage is critical for maintaining chemical integrity and preventing accidental exposure.
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][9] Analogs are

typically stored at 0-8 °C.[2]

Store locked up or in an area with restricted access.[6][11]

Keep away from incompatible materials such as strong oxidizing agents.[7]

Emergency Protocols: A Step-by-Step Response
Guide
In the event of an exposure or spill, a rapid and correct response is crucial.

First-Aid Measures
These protocols are synthesized from the consistent advice provided for all analogs.[6][7][9]

If Inhaled: Immediately move the person to fresh air. If breathing is difficult or stops, provide

artificial respiration. Seek immediate medical attention.[7][11]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water for at least 15 minutes. If skin irritation occurs or persists,

seek medical attention.[9][11]

In Case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical attention, preferably from an ophthalmologist.[9]

If Swallowed: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention.[6][7]

Accidental Release and Spill Cleanup
A calm and methodical approach is key to managing a spill effectively.
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Spill Occurs

Assess the Situation
(Size, Location, Ventilation)

Evacuate Non-Essential Personnel
Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain the Spill
Use inert absorbent material (e.g., sand, vermiculite)

Clean Up Spill
- Avoid generating dust.

- Gently sweep solid into a container.
- Use spark-proof tools if needed.

Decontaminate Area
Wash surface with soap and water

Dispose of Waste
Place in a sealed, labeled container for hazardous waste.

Incident Reported & Closed

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.
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Protocol for a Minor Spill:

Evacuate: Alert personnel in the immediate area.

Protect: Ensure you are wearing appropriate PPE.

Contain: Prevent the spill from spreading or entering drains.[6]

Clean: For a solid spill, gently sweep or scoop the material into a suitable container for

disposal. Avoid actions that create dust.[6] Use dry cleanup procedures.[6]

Decontaminate: Clean the spill area thoroughly.

Dispose: Seal, label, and dispose of the waste container according to institutional and local

hazardous waste regulations.[9]

For a major spill, evacuate the area and contact your institution's emergency response team

immediately.

Fire-Fighting Measures
While not considered highly flammable, containers may burn.[6]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9]

Specific Hazards: Combustion may produce hazardous gases, including carbon oxides (CO,

CO2), nitrogen oxides (NOx), and hydrogen iodide.[7][9]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][11]

Toxicological Profile and Reactivity
Toxicological Summary (Inferred)
The chronic effects of this substance are largely unknown.[9] However, based on analog data,

the acute effects are clear:
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Acute Toxicity: Harmful if swallowed and potentially harmful if absorbed through the skin.[6]

[13]

Irritation: Causes skin irritation and serious eye damage/irritation.[6][9]

Sensitization: No information available.[7]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory tract irritation.[7][10]

Specific Target Organ Toxicity (Repeated Exposure): The parent compound, 1H-pyrazole, is

listed as causing damage to the spleen and thyroid through prolonged or repeated exposure.

This is a significant finding that warrants extreme caution, as organ-specific toxicity could

potentially be a feature of this class of compounds.

Stability and Reactivity
Reactivity: Generally stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, and sources of ignition. Avoid formation of dust.[9]

Incompatible Materials: Strong oxidizing agents.[7]

Hazardous Decomposition Products: Under fire conditions, will decompose to form toxic

gases like NOx and hydrogen iodide.[7]

Conclusion: A Commitment to Informed Safety
4-Iodo-1-vinyl-1H-pyrazole is a valuable compound for advancing medicinal chemistry and

drug discovery. While a dedicated SDS is not yet available, a comprehensive safety profile can

be reliably inferred from its close structural analogs. The core hazards are clear: it is an irritant

to the skin, eyes, and respiratory system, is harmful if swallowed, and may carry a risk of target

organ toxicity with repeated exposure.

By understanding the why behind safety protocols—the need for a fume hood to prevent

inhalation of an irritant powder, the requirement for goggles to prevent serious eye damage—

researchers can move beyond rote compliance to a state of active, informed safety awareness.

Adherence to the hierarchy of controls, diligent use of PPE, and preparedness for emergencies
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are the cornerstones of responsible science. Treat this and all novel compounds with the

respect they demand until comprehensive data proves otherwise.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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